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Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937 Get Quote

Technical Guide: Iodoethane-d5
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for Iodoethane-d5 (Perdeuterated iodoethane).

Core Compound Properties
Iodoethane-d5 is the isotopically labeled analog of iodoethane where the five hydrogen atoms

have been replaced by deuterium. This substitution makes it a valuable tool in organic

synthesis and as a standard in mass spectrometry. Its key identifiers are summarized below.

Property Value Citations

Chemical Name Iodoethane-d5 [1][2]

Synonyms
Ethane-d5, iodo-; Ethyl-d5

iodide
[1][2][3]

CAS Number 6485-58-1 [1][2][3][4][5]

Molecular Formula C₂D₅I (or CD₃CD₂I) [1][2]

Molecular Weight 161.00 g/mol [1][2][6][7]
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The following diagram illustrates the relationship between the compound's name and its

primary identifiers.

Iodoethane-d5
(Ethane-d5, iodo-)

CAS Number:
6485-58-1

Molecular Formula:
C₂D₅I

Molecular Weight:
161.00 g/mol

Click to download full resolution via product page

Core Identifiers for Iodoethane-d5

Experimental Context
Methodologies:

As a simple deuterated alkyl halide, Iodoethane-d5 does not possess intrinsic biological

signaling pathways. Its primary application is as a reagent or standard in various experimental

protocols.

Use in Organic Synthesis: Iodoethane-d5 is used in organic chemical reactions, such as in

the synthesis of disubstituted α-amino acids through alkylation.[1] It serves as a source for

introducing a deuterated ethyl group into a target molecule.

Use in Mass Spectrometry: Due to its known mass shift compared to its unlabeled

counterpart, it is used as an internal standard in quantitative mass spectrometry analyses.

Note on Protocols: Detailed experimental protocols are specific to the reaction or analysis

being performed (e.g., a specific alkylation reaction, a particular mass spectrometry method)

rather than being a property of the compound itself. Researchers should consult relevant

literature for methodologies pertaining to their specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

